3-Fluoro-5-(4-methoxyphenyl)phenol, 95%
Overview
Description
3-Fluoro-5-(4-methoxyphenyl)phenol (also known as 5-Fluoro-3-methoxyphenol) is an organic compound with the molecular formula C8H8FO2. It is a white crystalline solid with a melting point of 57-59 degrees Celsius. It is used in organic synthesis and as a reagent for a variety of chemical reactions. It is also used as a reactant in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
3-Fluoro-5-(4-methoxyphenyl)phenol has a variety of scientific research applications. It is used in organic synthesis as a reagent for a variety of chemical reactions, including the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as a reactant in the synthesis of polymers and other materials. Additionally, 3-Fluoro-5-(4-methoxyphenyl)phenol has been studied for its potential use as an antioxidant and anti-inflammatory agent.
Mechanism of Action
3-Fluoro-5-(4-methoxyphenyl)phenol is believed to act as an antioxidant and anti-inflammatory agent by scavenging free radicals, inhibiting the production of pro-inflammatory cytokines, and inhibiting the activation of nuclear factor kappa B (NF-κB). Additionally, 3-Fluoro-5-(4-methoxyphenyl)phenol may act as an antimicrobial agent by inhibiting the growth of certain bacteria and fungi.
Biochemical and Physiological Effects
3-Fluoro-5-(4-methoxyphenyl)phenol has been studied for its potential effects on the biochemical and physiological processes in the body. In animal studies, 3-Fluoro-5-(4-methoxyphenyl)phenol has been shown to reduce inflammation and oxidative stress, as well as to inhibit the production of pro-inflammatory cytokines. Additionally, 3-Fluoro-5-(4-methoxyphenyl)phenol has been shown to improve glucose and lipid metabolism, and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-5-(4-methoxyphenyl)phenol in laboratory experiments has several advantages. It is relatively inexpensive and can be easily obtained from chemical suppliers. Additionally, it is stable and can be stored for long periods of time. However, there are some limitations to its use in laboratory experiments. For example, it is a volatile compound and should be handled with care. Additionally, it is flammable and should be stored in a cool, dry place away from any sources of heat or ignition.
Future Directions
There are several potential future directions for the use of 3-Fluoro-5-(4-methoxyphenyl)phenol. It could be studied further for its potential use as an antioxidant and anti-inflammatory agent. Additionally, it could be studied for its potential use as an antimicrobial agent. Furthermore, it could be studied for its potential use in the synthesis of other organic compounds and materials. Finally, it could be studied for its potential use as a catalyst in chemical reactions.
Synthesis Methods
3-Fluoro-5-(4-methoxyphenyl)phenol can be synthesized via a two-step process. The first step involves the reaction of 4-methoxyphenol and chloroform in the presence of a base, such as sodium hydroxide, to form 3-chloro-4-methoxyphenol. The second step involves the reaction of 3-chloro-4-methoxyphenol and sodium fluoride in the presence of a base, such as sodium hydroxide, to form 3-fluoro-5-(4-methoxyphenyl)phenol.
properties
IUPAC Name |
3-fluoro-5-(4-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO2/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXIQKARWHVSCLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70684159 |
Source
|
| Record name | 5-Fluoro-4'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70684159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262001-86-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 5-fluoro-4′-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262001-86-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-4'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70684159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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